1-acetyl-4-[2-(phenylsulfonyl)ethyl]-1,4-diazepan-6-ol

• IUPAC Name: 1-[4-[2-(benzenesulfonyl)ethyl]-6-hydroxy-1,4-diazepan-1-yl]ethanone
• InChI: InChI=1S/C15H22N2O4S/c1-13(18)17-8-7-16(11-14(19)12-17)9-10-22(20,21)15-5-3-2-4-6-15/h2-6,14,19H,7-12H2,1H3
• InChI Key: ABXUBLMINGQJHE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC(C1)O)CCS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C15H22N2O4S
• Molecular Weight: 326.4 g/mol

Description

1-acetyl-4-[2-(phenylsulfonyl)ethyl]-1,4-diazepan-6-ol, also known as APDE-4, is a chemical compound that belongs to the class of diazepanes. It is a potent and selective agonist for the GABAA receptor, which is an important neurotransmitter receptor in the central nervous system. APDE-4 has been extensively studied in scientific research due to its potential applications in the treatment of various neurological disorders.

Scientific Research Applications

Synthesis and Biological Significance of 1,4-Diazepines

1,4-Diazepines are recognized for their diverse biological activities, including antipsychotic, anxiolytic, anthelmintic, anticonvulsant, antibacterial, antifungal, and anticancer properties. The significance of these compounds in medicinal chemistry is underscored by ongoing research into their synthesis and reactivity, aiming to develop new pharmaceuticals. The synthetic routes and chemical reactions of 1,4-diazepine derivatives have been extensively reviewed, highlighting their potential applications in the pharmaceutical industry (Rashid et al., 2019).

Antioxidant Capacity and Reaction Pathways

Research into the antioxidant capacities of compounds like 1,4-diazepines has also been conducted, focusing on understanding the reaction pathways that underlie their efficacy. Studies have detailed how some antioxidants, including those with phenolic nature, can form coupling adducts, contributing to their total antioxidant capacity and providing insights into their potential health benefits (Ilyasov et al., 2020).

Environmental and Biological Activities of Sulfonamides

Another relevant aspect of research is the study of sulfonamides, which include sulfonamide moieties similar to the phenylsulfonyl group in "1-acetyl-4-[2-(phenylsulfonyl)ethyl]-1,4-diazepan-6-ol". Sulfonamides have been investigated for their diverse biological activities, such as their roles as diuretics, carbonic anhydrase inhibitors, antiepileptics, and their potential in treating a variety of diseases including cancer and glaucoma. The environmental fate and aquatic effects of related chemicals have also been reviewed, indicating their rapid biodegradation and low threat to aquatic life, which may be relevant for understanding the environmental impact of related compounds (Carta et al., 2012).

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the environment in which it is used. For example, if this compound were a drug, its mechanism of action might involve binding to a specific receptor in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it is a volatile liquid, it might pose a flammability risk. If it is a solid, it might pose a dust explosion risk. Its toxicity would depend on factors such as its reactivity and the specific biological targets it interacts with.

Future Directions

The future research directions for this compound could involve exploring its potential uses, based on its structure and properties. For example, if it has medicinal properties, it could be developed into a new drug. Alternatively, if it has unique physical or chemical properties, it could find use in materials science or chemical synthesis.